6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid
Overview
Description
6-(2,2,2-Trifluoroethyl)pyridine-2-carboxylic acid (6TFEP) is an organic compound belonging to the class of pyridines and trifluoroethyl pyridines. It is a colorless solid that is soluble in water and organic solvents. 6TFEP has a wide range of applications in chemical synthesis, drug discovery, and biomedical research. In
Mechanism of Action
The mechanism of action of 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid is not fully understood. However, it is believed that the trifluoroethyl group of this compound interacts with the hydrogen-bond acceptor sites of proteins, which may lead to conformational changes in the proteins. In addition, the pyridine ring of this compound may interact with the hydrogen-bond donor sites of proteins, leading to further conformational changes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been reported that this compound has antimicrobial activity and can inhibit the growth of several microorganisms, including E. coli, S. aureus, and P. aeruginosa. In addition, it has been reported that this compound can inhibit the activity of certain enzymes, such as lipases, proteases, and phosphatases.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid in lab experiments include its high solubility in water and organic solvents, its low toxicity, and its low cost. In addition, this compound can be used as a catalyst in organic reactions and as a ligand in metal-catalyzed reactions. However, there are some limitations to using this compound in lab experiments. For example, this compound can be unstable under certain conditions and can react with other compounds. In addition, it can be difficult to synthesize this compound in large quantities.
Future Directions
There are several potential future directions for 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid research. For example, further research could be conducted on the mechanism of action of this compound and its effects on different proteins and enzymes. In addition, further research could be conducted on the synthesis of this compound in large quantities and on the use of this compound as a catalyst in organic reactions and as a ligand in metal-catalyzed reactions. Furthermore, research could be conducted on the use of this compound in the development of new materials and nanomaterials. Finally, research could be conducted on the use of this compound in drug discovery and biomedical research.
Synthesis Methods
The synthesis of 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid is typically accomplished via a two-step process. The first step is the synthesis of 2,2,2-trifluoroethyl pyridine, which is achieved by the reaction of trifluoroacetic anhydride and pyridine. The second step is the carboxylation of 2,2,2-trifluoroethyl pyridine, which is achieved by the reaction of 2,2,2-trifluoroethyl pyridine and carbon dioxide. This two-step process results in the formation of this compound.
Scientific Research Applications
6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid has a wide range of applications in scientific research. It has been used as a building block in the synthesis of various organic compounds, such as peptides, peptidomimetics, and nucleosides. It has also been used in the synthesis of drugs and drug intermediates. In addition, this compound has been used as a catalyst in organic reactions and as a ligand in metal-catalyzed reactions. Furthermore, this compound has been used in the development of new materials and nanomaterials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid involves the introduction of a trifluoroethyl group onto the pyridine ring, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "2-chloropyridine", "2,2,2-trifluoroethanol", "potassium carbonate", "carbon dioxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-chloropyridine is reacted with 2,2,2-trifluoroethanol in the presence of potassium carbonate and diethyl ether to form 6-(2,2,2-trifluoroethyl)pyridine.", "Step 2: The resulting intermediate is then carboxylated using carbon dioxide in the presence of water and a suitable catalyst to yield 6-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid." ] } | |
CAS RN |
1256812-05-1 |
Molecular Formula |
C8H6F3NO2 |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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